1-(4-Chlorophenyl)thiiren-1-ium chloride

• CAS No.: 61899-74-9
• Molecular Formula: C8H6Cl2S
• Molecular Weight: 205.10 g/mol
• IUPAC Name: 1-(4-chlorophenyl)thiiren-1-ium;chloride
• InChI: InChI=1S/C8H6ClS.ClH/c9-7-1-3-8(4-2-7)10-5-6-10;/h1-6H;1H/q+1;/p-1
• InChI Key: JMHYRVXBZCBXRP-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1[S+]2C=C2)Cl.[Cl-]

Description

1-(4-Chlorophenyl)thiiren-1-ium chloride is a chemical compound with the CAS Registry Number 61899-74-9 . This substance features a thiirenium ring system, a three-membered unsaturated organosulfur heterocycle, substituted with a 4-chlorophenyl group. Thiirenium derivatives and other sulfur-containing heterocycles, such as thienoindoles, are of significant interest in advanced chemical research due to their potential applications in pharmaceutical development and materials science . These organosulfur systems are investigated for a wide spectrum of biological activities, which may include antimicrobial, antifungal, and antitumor properties, making them valuable scaffolds in medicinal chemistry . This product is strictly labeled For Research Use Only and is intended for laboratory research and development purposes. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers are advised to consult the safety data sheet and handle this material with appropriate precautions in a controlled laboratory setting. Specific details on this compound's physicochemical properties, mechanism of action, and full research applications are not fully detailed in the public domain and require further experimental characterization.

Comparison with Similar Compounds

Key Observations :

• Reactivity : Thiirenium salts (e.g., the target compound) are more reactive than sulfonyl or carbonyl chlorides due to ring strain and charge delocalization in the thiirene ring. For example, (4-chlorophenyl)methanesulfonyl chloride is stable at room temperature , whereas thiirenium ions are prone to ring-opening reactions.
• Lipophilicity : The 4-chlorophenyl group increases hydrophobicity across all compounds, but the thiirenium core’s polar ionic nature may reduce membrane permeability compared to neutral chalcone derivatives .

Key Observations :

• Chalcone derivatives with 4-chlorophenyl groups (e.g., compound C1) show moderate cytotoxicity (IC50 = 100 μg/mL), likely via inhibition of tubulin polymerization or reactive oxygen species generation .

Q & A

Basic Research Questions

Q. What synthetic routes are effective for preparing 1-(4-Chlorophenyl)thiiren-1-ium chloride, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer :

• Thiirene Synthesis : Thiirene derivatives are typically synthesized via cyclization reactions. For chlorophenyl-substituted thiirenes, a plausible route involves reacting 4-chlorophenylacetylene with sulfur monochloride (S$_2$Cl$_2$) under controlled temperatures (0–5°C) to prevent polymerization. Post-reaction, purification via recrystallization in non-polar solvents (e.g., hexane) can isolate the product .
• Purity Optimization : Monitor reaction progress using thin-layer chromatography (TLC) with UV visualization. Impurities from side reactions (e.g., disulfide formation) may require column chromatography (silica gel, ethyl acetate/hexane eluent) for removal .

Q. Which spectroscopic and crystallographic techniques are essential for structural confirmation of this compound?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^13$C NMR can confirm the thiirenium ring and chlorophenyl group. For example, the thiirenium proton typically appears as a deshielded singlet (~δ 8.5–9.5 ppm) due to ring strain and sulfur electronegativity. Compare with analogous thiirene spectra for validation .
• X-ray Crystallography : Use SHELXL (via SHELX suite) for structure refinement. Key parameters include anisotropic displacement parameters for sulfur and chlorine atoms, and resolution of disorder in the thiirenium ring .

Q. What safety protocols are critical when handling 1-(4-Chlorophenyl)thiiren-1-ium chloride?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and goggles to prevent skin/eye contact. Use fume hoods for all procedures due to potential inhalation hazards .
• Spill Management : Neutralize spills with sodium bicarbonate, followed by adsorption via inert materials (e.g., vermiculite). Avoid water to prevent exothermic reactions with chloride counterions .

Advanced Research Questions

Q. How can hydrogen bonding patterns in the crystal lattice of this compound be systematically analyzed to predict packing motifs?

• Methodological Answer :

• Graph Set Analysis : Apply Etter’s rules to categorize hydrogen bonds (e.g., D, C, or R motifs). For 1-(4-Chlorophenyl)thiiren-1-ium chloride, the chloride ion may act as a hydrogen bond acceptor with aromatic C–H donors. Use Mercury CSD’s Materials Module to visualize and compare interaction motifs against similar structures .
• Computational Modeling : Employ density functional theory (DFT) to calculate electrostatic potential surfaces, identifying regions of high electron density for hydrogen bond prediction .

Q. What strategies resolve discrepancies between experimental and computational data during structural refinement?

• Methodological Answer :

• Data Cross-Validation : If bond lengths/angles from X-ray diffraction conflict with DFT-optimized geometries, check for crystal packing effects (e.g., steric strain). Use SHELXL’s restraints (e.g., DELU, SIMU) to refine anisotropic displacement parameters without overfitting .
• Twinned Data Handling : For overlapping diffraction patterns, employ SHELXL’s TWIN/BASF commands to model twinning fractions and improve R-factors .

Q. How does the electronic structure of the thiirenium ring influence reactivity in nucleophilic substitution reactions?

• Methodological Answer :

• Frontier Molecular Orbital (FMO) Analysis : Calculate HOMO/LUMO energies using Gaussian09 at the B3LYP/6-31G* level. The thiirenium LUMO (localized on sulfur) likely dictates nucleophilic attack sites. Compare with experimental kinetics (e.g., reaction rates with amines) to validate computational predictions .
• Solvent Effects : Test reactivity in polar aprotic (e.g., DMSO) vs. non-polar solvents to assess stabilization of transition states. Use Eyring plots to determine activation parameters .